![molecular formula C20H20N4O3 B7695420 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide](/img/structure/B7695420.png)
4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a benzamide derivative that has been synthesized using specific methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide involves the inhibition of specific enzymes and pathways in cells. This inhibition leads to the induction of apoptosis in cancer cells and the protection of neurons from damage. The antimicrobial properties of this compound are due to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In cancer cells, this compound induces apoptosis by activating specific pathways that lead to cell death. In neurons, it has been shown to protect against damage caused by oxidative stress and inflammation. In microorganisms, it disrupts the cell membrane, leading to cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide in lab experiments include its potential applications in various research fields and its ability to inhibit specific enzymes and pathways in cells. However, the limitations of using this compound include the complexity of its synthesis and the need for expertise in organic chemistry.
Future Directions
There are several future directions for research involving 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide. These include the development of more efficient synthesis methods, the study of its potential applications in other research fields, and the investigation of its mechanism of action in more detail. Additionally, the use of this compound in combination with other drugs or therapies could lead to more effective treatments for various diseases.
Synthesis Methods
The synthesis of 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide involves a multi-step process that requires expertise in organic chemistry. The starting materials for the synthesis include 4-aminobenzamide, m-tolyl hydrazine, and butyryl chloride. These compounds are reacted in a specific order, and the resulting product is purified using various techniques such as column chromatography.
Scientific Research Applications
4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide has been studied for its potential applications in various research fields such as cancer research, neuroscience, and microbiology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, it has been studied for its potential use as a neuroprotective agent. In microbiology, it has been shown to have antimicrobial properties.
Properties
IUPAC Name |
4-[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]butanoylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c1-13-4-2-5-15(12-13)20-23-18(27-24-20)7-3-6-17(25)22-16-10-8-14(9-11-16)19(21)26/h2,4-5,8-12H,3,6-7H2,1H3,(H2,21,26)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYVWWWTWXUWMKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)CCCC(=O)NC3=CC=C(C=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.